Cas no 103-98-0 (Dodecanamide,N-(4-hydroxyphenyl)-)

• Product Name: Dodecanamide,N-(4-hydroxyphenyl)-
• CAS No: 103-98-0
• MF: C₁₈H₂₉NO₂
• MW: 291.428365468979
• CID: 158079
• PubChem ID: 66902
• Update Time: 2025-04-19

Dodecanamide,N-(4-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Dodecanamide,N-(4-hydroxyphenyl)-
• N-(4-hydroxyphenyl)dodecanamide
• 4'-Hydroxydodecananilide
• 4-Lauroylamino-phenol
• 4-n-dodecanoylaminophenol
• Dodecananilide, 4'-hydroxy-
• lauric acid-(4-hydroxy-anilide)
• Laurinsaeure-(4-hydroxy-anilid)
• N-(4-hydroxyphenyl)dodecananamide
• N-Lauroyl-4-aminophenol
• N-Lauroyl-p-aminophenol
• N-Lavroyl-p-aminophenol
• N-Lavroyl-para-aminophenol
• Suconox-112
• Suconox-12
• 4-(Dodecanoylamino)phenol
• N-(4-hydroxyphenyl)lauramide
• NSC-166353
• Dodecanamide, N-(4-hydroxyphenyl)-
• DTXSID1059286
• 103-98-0
• NS00023273
• NSC 166353
• UNII-C2C3U7Q3RE
• JVKWTDRHWOSRFT-UHFFFAOYSA-N
• CHEMBL227759
• AKOS003646048
• C2C3U7Q3RE
• NSC166353
• EINECS 203-164-3
• SUCONOX 12
• SCHEMBL39445
• CS-0339756

• Inchi： 1S/C18H29NO2/c1-2-3-4-5-6-7-8-9-10-11-18(21)19-16-12-14-17(20)15-13-16/h12-15,20H,2-11H2,1H3,(H,19,21)
• InChI Key： JVKWTDRHWOSRFT-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 291.21997
• Monoisotopic Mass: 291.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 12
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Density: 1.018
• Boiling Point: 475.4°C at 760 mmHg
• Flash Point: 241.3°C
• Refractive Index: 1.532
• PSA: 49.33
• LogP: 5.32460